Cas no 2060063-51-4 (8-bromo-6-methylimidazo1,2-apyridine hydrobromide)

• Product Name: 8-bromo-6-methylimidazo1,2-apyridine hydrobromide
• CAS No: 2060063-51-4
• MF: C₈H₈Br₂N₂
• MW: 291.970520019531
• MDL: MFCD30345377
• CID: 4635774
• PubChem ID: 126796900
• Update Time: 2025-05-19

8-bromo-6-methylimidazo1,2-apyridine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 8-bromo-6-methylimidazo[1,2-a]pyridine hydrobromide
• 8-bromo-6-methylimidazo[1,2-a]pyridine;hydrobromide
• Z2678251619
• 8-bromo-6-methylimidazo1,2-apyridine hydrobromide

• MDL： MFCD30345377
• Inchi： 1S/C8H7BrN2.BrH/c1-6-4-7(9)8-10-2-3-11(8)5-6;/h2-5H,1H3;1H
• InChI Key： DLJBXVKQIGPDGS-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CN2C=CN=C21.Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 151
• Topological Polar Surface Area: 17.3

Additional information on 8-bromo-6-methylimidazo1,2-apyridine hydrobromide

Introduction to 8-bromo-6-methylimidazo[1,2-apyridine hydrobromide (CAS No. 2060063-51-4)

8-bromo-6-methylimidazo[1,2-apyridine hydrobromide (CAS No. 2060063-51-4) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound belongs to the imidazopyridine class, a scaffold that has been extensively studied for its role in drug discovery, particularly in the development of small-molecule inhibitors targeting various disease pathways.

The molecular structure of 8-bromo-6-methylimidazo[1,2-apyridine hydrobromide features a bromine substituent at the 8-position and a methyl group at the 6-position of the imidazopyridine core. This specific arrangement of functional groups makes it a versatile intermediate in synthetic chemistry, allowing for further derivatization to explore its pharmacological potential. The presence of both bromine and methyl groups provides multiple sites for chemical modification, enabling researchers to fine-tune its interactions with biological targets.

In recent years, imidazopyridines have been recognized as a promising class of compounds for their ability to modulate multiple signaling pathways involved in cancer, inflammation, and neurodegenerative diseases. The brominated derivatives, in particular, have shown enhanced binding affinity and selectivity due to the electron-withdrawing nature of the bromine atom. This property is particularly valuable in the design of kinase inhibitors, which are among the most widely used therapeutic agents in oncology.

One of the most compelling aspects of 8-bromo-6-methylimidazo[1,2-apyridine hydrobromide is its potential as a scaffold for developing novel antitumor agents. Preclinical studies have demonstrated that imidazopyridine derivatives can inhibit the activity of tyrosine kinases, which are often overexpressed in cancer cells and contribute to uncontrolled cell proliferation. The bromine substituent enhances the compound's ability to interact with the ATP-binding pocket of these kinases, leading to potent inhibition of their catalytic activity.

Furthermore, the methyl group at the 6-position of the imidazopyridine ring contributes to steric hindrance and electronic modulation, which can improve binding affinity and reduce off-target effects. This dual functionalization strategy has been successfully employed in other drug candidates, highlighting the importance of 8-bromo-6-methylimidazo[1,2-apyridine hydrobromide as a building block for medicinal chemistry.

Recent advances in computational chemistry have also facilitated the rational design of 8-bromo-6-methylimidazo[1,2-apyridine hydrobromide derivatives by predicting their binding modes to biological targets. Molecular docking studies have revealed that this compound can effectively bind to various protein kinases, including those implicated in chronic myeloid leukemia (CML) and acute lymphoblastic leukemia (ALL). These findings have prompted further investigation into its potential as a lead compound for drug development.

The synthesis of 8-bromo-6-methylimidazo[1,2-apyridine hydrobromide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate imidazole and pyridine precursors followed by bromination and methylation at specific positions. The hydrobromide salt form enhances solubility and stability, making it more suitable for pharmaceutical applications.

In addition to its antitumor potential, 8-bromo-6-methylimidazo[1,2-apyridine hydrobromide has shown promise in preclinical models as a modulator of inflammatory pathways. Chronic inflammation is a key factor in the pathogenesis of various diseases, including cardiovascular disorders and autoimmune conditions. By inhibiting pro-inflammatory cytokines and enzymes, this compound may offer therapeutic benefits beyond cancer treatment.

The development of 8-bromo-6-methylimidazo[1,2-apyridine hydrobromide as a drug candidate is still in its early stages, but preliminary results are encouraging. Researchers are actively exploring ways to improve its pharmacokinetic properties and reduce potential toxicity through structural modifications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical applications.

The future prospects for 8-bromo-6-methylimidazo[1,2-apyridine hydrobromide are bright given its unique structural features and biological activity. As our understanding of disease mechanisms continues to evolve, compounds like this one will play an increasingly important role in personalized medicine. By targeting specific molecular pathways with high precision, 8-bromo-6-methylimidazo[1,2-apyridine hydrobromide has the potential to improve patient outcomes across multiple therapeutic areas.